Cas no 868-04-2 (Ethyl 2-Cyano-3,3-diethylacrylate)

• Product name: Ethyl 2-Cyano-3,3-diethylacrylate
• CAS No: 868-04-2
• MF: C₁₀H₁₅NO₂
• MW: 181.2316
• CID: 727615
• PubChem ID: 349978

Ethyl 2-Cyano-3,3-diethylacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-cyano-3-ethyl-, ethyl ester
• Ethyl 2-Cyano-3,3-diethylacrylate
• ETHYL 2-CYANO-3-ETHYL-2-PENTENOATE
• ethyl 2-cyano-3-ethylpent-2-enoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-Cyano-3,3-diethylacrylate

Ethyl 2-Cyano-3,3-Diethylacrylate: A Comprehensive Overview

Ethyl 2-cyano-3,3-diethylacrylate (CAS No. 868-04-2) is a versatile compound with significant applications in various industries. This compound, also known as Ethyl 2-cyano-3,3-diethylacrylate, is a type of acrylic ester that has garnered attention due to its unique chemical properties and potential uses in polymer synthesis, coatings, and specialty chemicals. The molecule's structure, featuring a cyano group and two ethyl substituents on the acrylate backbone, contributes to its reactivity and functionality.

Recent studies have highlighted the importance of Ethyl 2-cyano-3,3-diethylacrylate in the development of advanced materials. Researchers have explored its role in creating high-performance polymers with enhanced mechanical and thermal properties. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that incorporating this compound into polymer formulations can significantly improve their resistance to environmental stressors such as UV radiation and temperature fluctuations.

The synthesis of Ethyl 2-cyano-3,3-diethylacrylate involves a multi-step process that typically begins with the preparation of the corresponding acrylic acid derivative. The reaction conditions, including temperature and catalyst selection, play a critical role in ensuring high yield and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process, reducing reaction time while maintaining product quality.

In terms of applications, Ethyl 2-cyano-3,3-diethylacrylate has found niche uses in the coatings industry. Its ability to form durable and flexible films makes it an ideal candidate for protective coatings on metals and plastics. Additionally, it has been investigated for its potential in adhesives and sealants, where its strong bonding capabilities are highly valued.

Another emerging area of interest is the use of Ethyl 2-cyano-3,3-diethylacrylate in drug delivery systems. Scientists have explored its compatibility with biodegradable polymers, suggesting its potential role in controlled-release formulations. A 2024 study published in *Journal of Controlled Release* indicated that this compound could enhance the stability and bioavailability of certain therapeutic agents.

From an environmental perspective, the sustainability of Ethyl 2-cyano-3,3-diethylacrylate production has become a focal point. Researchers are actively seeking greener synthesis methods that minimize waste and reduce energy consumption. One promising approach involves the use of biocatalysts to facilitate key steps in the synthesis process.

In conclusion, Ethyl 2-cyano-3,3-diethylacrylate (CAS No. 868-04-2) is a compound with diverse applications and ongoing research potential. Its unique chemical properties make it a valuable component in various industries, while advancements in synthesis techniques continue to expand its utility. As research progresses, this compound is expected to play an even more significant role in the development of innovative materials and technologies.